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Compound of Interest

Compound Name: 17:0-14:1 PC-d5

Cat. No.: B15556610

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data, a detailed methodology for molecular weight

verification, and workflow visualizations for the deuterated phospholipid, 1-heptadecanoyl-2-

myristoleoyl-sn-glycero(d5)-3-phosphocholine (17:0-14:1 PC-d5). This molecule is a synthetic,

deuterated phosphatidylcholine containing a saturated C17:0 fatty acid (heptadecanoic acid) at

the sn-1 position and a monounsaturated C14:1 fatty acid (myristoleic acid) at the sn-2

position. The "-d5" designation indicates the presence of five deuterium atoms on the glycerol

backbone, making it a valuable internal standard for mass spectrometry-based lipidomics.[1][2]

Quantitative Data Summary
The key quantitative properties of 17:0-14:1 PC-d5 are summarized below. The molecular

weight is the average mass of the molecule based on the natural abundance of its isotopes,

while the exact mass is the monoisotopic mass, calculated using the mass of the most

abundant isotope of each element.
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Parameter Value Source

Chemical Name

1-heptadecanoyl-2-

myristoleoyl-sn-glycero(d5)-3-

phosphocholine

[1]

Molecular Formula C₃₉H₇₁D₅NO₈P [3]

Molecular Weight 723.03 g/mol [3][4]

Exact Mass 722.56 g/mol [1][5]

Structural Component Analysis
The total molecular weight is the sum of its constituent parts. The table below provides an

approximate mass contribution of each major component of the molecule.

Component Chemical Formula
Approximate Mass ( g/mol
)

Heptadecanoic acid (17:0 acyl

chain)
C₁₇H₃₃O 269.45

Myristoleic acid (14:1 acyl

chain)
C₁₄H₂₅O 225.35

Deuterated Glycerol Backbone C₃H₂D₅O 63.10

Phosphate Group PO₄ 94.97

Choline Head Group C₅H₁₃N 103.19

Experimental Protocol: Molecular Weight
Verification
To confirm the identity and purity of 17:0-14:1 PC-d5, high-resolution mass spectrometry

(HRMS) is the standard method. The following protocol outlines a general procedure using a

Quadrupole Time-of-Flight (Q-TOF) or Orbitrap mass spectrometer.
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Objective: To verify the molecular weight of 17:0-14:1 PC-d5 by identifying the correct

precursor ion mass.

1. Materials and Reagents:

17:0-14:1 PC-d5 standard

LC-MS grade methanol

LC-MS grade chloroform

LC-MS grade water

Formic acid (for positive ion mode) or Ammonium acetate (for negative ion mode)

High-resolution mass spectrometer (e.g., Thermo Scientific™ Orbitrap™ series or Sciex™

QTOF series)

Syringe pump or UPLC/HPLC system

2. Sample Preparation:

Prepare a stock solution of 17:0-14:1 PC-d5 at 1 mg/mL in a chloroform:methanol (2:1, v/v)

solution.

Create a working solution by diluting the stock solution to a final concentration of 10 µg/mL in

methanol.

For direct infusion, further dilute the working solution to 100-500 ng/mL in an appropriate

infusion solvent (e.g., methanol with 0.1% formic acid).

3. Mass Spectrometry Analysis:

Method: Direct infusion via syringe pump at a flow rate of 5-10 µL/min.

Ionization Mode: Electrospray Ionization (ESI), Positive Mode.

Expected Ion: The primary ion expected in positive mode is the protonated molecule [M+H]⁺.
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Calculation of Expected m/z:

Exact Mass of 17:0-14:1 PC-d5 = 722.56 Da

Mass of Proton (H⁺) = 1.007 Da

Expected m/z for [M+H]⁺ = 722.56 + 1.007 = 723.567 Da

Mass Spectrometer Settings (Example for Orbitrap):

Scan Type: Full MS

Mass Range: 150-1200 m/z

Resolution: 140,000

Polarity: Positive

Capillary Voltage: 3.5 kV

Sheath Gas Flow Rate: 35 (arbitrary units)

Aux Gas Flow Rate: 10 (arbitrary units)

4. Data Analysis:

Acquire the mass spectrum for the infused sample.

Identify the most abundant peak in the spectrum.

Compare the measured m/z of this peak to the calculated expected m/z (723.567).

The measured mass should be within a 5 ppm (parts per million) mass accuracy tolerance of

the theoretical mass to confirm the molecular identity.

Visualizations
The following diagrams illustrate the logical composition of the molecule and the experimental

workflow for its verification.
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Structural Components

Molecular Assembly
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Caption: Logical diagram illustrating the assembly of 17:0-14:1 PC-d5 from its core

components.
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1. Prepare Stock Solution
(1 mg/mL in CHCl₃:MeOH)

2. Create Working Solution
(10 µg/mL in MeOH)

3. Dilute for Infusion
(~100 ng/mL in MeOH + 0.1% FA)

4. Direct Infusion
(5-10 µL/min)

5. ESI-HRMS Analysis
(Positive Ion Mode, Full Scan)

6. Data Acquisition
(Acquire Spectrum)

7. Data Analysis
(Identify [M+H]⁺ peak at m/z 723.57)

Click to download full resolution via product page

Caption: Experimental workflow for the verification of the molecular weight of 17:0-14:1 PC-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. avantiresearch.com [avantiresearch.com]

2. medchemexpress.com [medchemexpress.com]

3. medchemexpress.com [medchemexpress.com]

4. 17:0-14:1 PC-d5 Avanti Research™ - A Croda Brand | 2342575-80-6 [sigmaaldrich.com]

5. dfzljdn9uc3pi.cloudfront.net [dfzljdn9uc3pi.cloudfront.net]

To cite this document: BenchChem. [In-Depth Technical Guide: 17:0-14:1 PC-d5].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556610/docs#in-depth-technical-guide-17-0-14-1-
pc-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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